Cas no 823191-71-5 ([1,1'-Biphenyl]-3,3'-diol, 6,6'-diiodo-2,2',4,4'-tetramethyl-)

[1,1'-Biphenyl]-3,3'-diol, 6,6'-diiodo-2,2',4,4'-tetramethyl- structure
823191-71-5 structure
Product Name:[1,1'-Biphenyl]-3,3'-diol, 6,6'-diiodo-2,2',4,4'-tetramethyl-
CAS No:823191-71-5
MF:C16H16I2O2
MW:494.105989456177
CID:695069
PubChem ID:23249809
Update Time:2025-04-19

[1,1'-Biphenyl]-3,3'-diol, 6,6'-diiodo-2,2',4,4'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3,3'-diol, 6,6'-diiodo-2,2',4,4'-tetramethyl-
    • 3-(3-hydroxy-6-iodo-2,4-dimethylphenyl)-4-iodo-2,6-dimethylphenol
    • 6,6'-Diiodo-2,2',4,4'-tetramethyl[1,1'-biphenyl]-3,3'-diol
    • 823191-71-5
    • DTXSID70631542
    • Inchi: 1S/C16H16I2O2/c1-7-5-11(17)13(9(3)15(7)19)14-10(4)16(20)8(2)6-12(14)18/h5-6,19-20H,1-4H3
    • InChI Key: KCUFVJBPIYWZFB-UHFFFAOYSA-N
    • SMILES: IC1=CC(C)=C(C(C)=C1C1C(=CC(C)=C(C=1C)O)I)O

Computed Properties

  • Exact Mass: 493.92397g/mol
  • Monoisotopic Mass: 493.92397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 40.5Ų
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